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Compound of Interest

Compound Name: lodine monochloride

Cat. No.: B123800

lodine Monochloride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of iodine monochloride (ICl). The information is tailored for researchers,
scientists, and professionals in drug development, with a focus on quantitative data,
experimental methodologies, and key applications.

Physical Properties

lodine monochloride is an interhalogen compound that exists as a reddish-brown solid or
liquid at room temperature.[1][2] It is a dense compound with a pungent odor.[1][3] Notably,
iodine monochloride exists in two polymorphic forms, a-ICl and B-ICI, which differ in their
crystalline structure and melting points.[4][5] The a-form consists of black needles that are red
by transmitted light, while the B-form is composed of black platelets that appear red-brown
under transmitted light.[4][6]

Table 1: Quantitative Physical Properties of lodine Monochloride
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Property Value Notes
Molecular Formula ICI [4]
Molar Mass 162.35 g/mol [4107]
Appearance Reddish-brown solid or liquid [1114]

a-form: 27.2 °C (81.0 °F; 300.3  Exists as black needles (red by

Melting Point . .
K)[4][5] transmitted light)[4][6]

Exists as black platelets (red-
B-form: 13.9 °C (57.0 °F; 287.0 _ _
brown by transmitted light)[4]

K[4115]
[6]

Boiling Point 97.4 °C (207.3 °F; 370.5 K) [41[8]

Density 3.10 g/cm3 at 29 °C [319]

3.24 g/mL at 25 °C [7]
Soluble in alcohol, ether,

Solubility carbon disulfide, acetic acid, Reacts with water.[3][4]
and acetone.[3][10]

Crystal Structure a-form: Zig-zag chains[4]

B-form: Monoclinic, space
group P2i/c, arranged in zig-
zag chains[4][11]

Dipole Moment ~1.2D [5]

Chemical Properties and Reactivity

lodine monochloride is a reactive compound due to the polar nature of the I-Cl bond, arising
from the difference in electronegativity between iodine and chlorine.[4] This polarity makes it a
source of electrophilic iodine (I%).[4]

Reactivity with Water: lodine monochloride reacts with water, undergoing hydrolysis to form
hydrochloric acid, iodine, and iodic acid.[4] The reaction can be represented by the following
equations:
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e 2ICl + 2H20 - 2HCI + |2 + H202
e 5ICl + 3H20 — 5HCI + HIOs + 212[4]

Reactivity with Metals and Organic Materials: It is corrosive to metals and tissues.[3][9] lodine
monochloride reacts vigorously with many organic materials and rubber.[3] It can cause
inflammation and blistering upon skin contact.[12]

Use in Organic Synthesis: lodine monochloride is a valuable reagent in organic synthesis,
primarily used for iodination and halogenation reactions.[13][14] It can be used for the
controlled iodination of alkenes, alkynes, and aromatic systems.[13]

o Addition to Alkenes: It adds across double bonds in alkenes to produce chloro-iodo alkanes.

[4]

e Aromatic lodination: It serves as a source of electrophilic iodine for the synthesis of aromatic
iodides.[4]

» Cleavage of C-Si Bonds: lodine monochloride is also capable of cleaving carbon-silicon
bonds.[4]

Experimental Protocols
Synthesis of lodine Monochloride

A common laboratory method for the synthesis of iodine monochloride involves the direct
combination of elemental iodine and chlorine gas.

Methodology:
e Place a known quantity of iodine crystals into a reaction flask.

e Pass dry chlorine gas through the flask containing the iodine. The chlorine gas is typically
dried by bubbling it through concentrated sulfuric acid.

e The reaction is exothermic and produces a brown vapor of iodine monochloride, which is
then collected as a dark brown liquid.
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» To prevent the formation of iodine trichloride (ICls3), the molar ratio of iodine to chlorine
should be maintained at 1:1. Excess chlorine will lead to the formation of the trichloride in a
reversible reaction: ICI + Clz = ICl3.[4][14]
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Caption: Workflow for the synthesis of iodine monochloride.

Determination of lodine Value (Wijs Method)

lodine monochloride is a key component of Wijs' solution, which is used to determine the
iodine value of fats and oils. The iodine value is a measure of the degree of unsaturation in
fatty acids.[15]

Methodology:

o A known weight of the fat or oil sample is dissolved in a non-polar solvent like carbon
tetrachloride or chloroform.

o A measured excess of Wijs' solution (iodine monochloride in glacial acetic acid) is added to
the sample solution.

o The mixture is kept in the dark for a specified period (e.g., 30 minutes) to allow the iodine
monochloride to react with the double bonds in the unsaturated fatty acids.

» After the reaction is complete, an excess of potassium iodide (KI) solution is added. The
unreacted iodine monochloride reacts with KIl to liberate iodine.

e The liberated iodine is then titrated with a standardized solution of sodium thiosulfate
(Na2S20s3) using a starch indicator.
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e Ablank titration is performed under the same conditions without the fat or oil sample.

e The iodine value is calculated based on the difference between the blank and the sample
titrations.
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Caption: Experimental workflow for the Wijs method.

Applications in Drug Development and Research

lodine monochloride's reactivity makes it a valuable tool in various research and development
applications, particularly in the pharmaceutical industry.

o Synthesis of Pharmaceutical Intermediates: It is used in halogenation reactions to synthesize
various drug molecules and intermediates.[2][16] Its regioselectivity in these reactions allows
for precise control over the incorporation of halogen atoms into complex molecules.[2]

« Radiolabeling of Proteins: lodine monochloride is utilized to introduce radioactive isotopes
of iodine (like 12°1) into proteins for use in radioimmunoassays and other biological studies.
[15][17]

» Antimicrobial Agent: Due to its ability to penetrate bacterial cells, iodine monochloride has
applications as an antimicrobial agent and disinfectant.[3][16]
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Caption: Key applications of iodine monochloride.

Safety and Handling

lodine monochloride is a corrosive and hazardous substance that requires careful handling.
[1][3] It is a strong irritant to the skin, eyes, and respiratory system.[8][12] Personal protective
equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this
chemical.[1] It should be stored in a cool, dry, and well-ventilated area, away from water and
incompatible materials such as metals and organic compounds.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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